Cas no 5234-68-4 (carboxin)

• Product Name: carboxin
• CAS No: 5234-68-4
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• MDL: MFCD00055403
• CID: 45625
• PubChem ID: 21307
• Update Time: 2026-05-14

carboxin Chemical and Physical Properties

Names and Identifiers

• carboxin
• 5,6-dihydro-2-methyl-1,4-oxathiin-3-carboxanilide
• 5,6-dihydro-2-methyl-N-phenyl-1,4-oxathiin-3-carboxamide
• 6-methyl-N-phenyl-2,3-dihydro-1,4-oxathiine-5-carboxamide
• Carboxin Solution
• Carboxine
• Carboxine Standard
• Vitavax
• 2,3-dihydro-5-carboxanilido-6-methyl-1,4-oxathiin
• 2,3-dihydro-6-methyl-5-phenylcarbamyl-1,4-oxathiin
• 2-methyl-N-phenyl-5,6
• 2-Methyl-N-phenyl-5,6-dihydro-1,4-oxathiine-3-carboxamide
• 5,6-Dihydro-2-methyl-1,4-oxathiine-3-carboxanilide
• Carbathiin
• DCMO
• DMOC
• Method 525.2 Nitrogen
• Phosphorous Pesticide Mix
• Vitavax 735D
• 5,6-Dihydro-2-methyl-1,4-oxathi-ine-3-carboxanilide
• Fenoxan

• MDL： MFCD00055403
• Inchi： 1S/C12H13NO2S/c1-9-11(16-8-7-15-9)12(14)13-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,13,14)
• InChI Key： GYSSRZJIHXQEHQ-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)OCCS1)NC2=CC=CC=C2

Computed Properties

• Exact Mass: 235.06700
• Monoisotopic Mass: 235.066699
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: Gray white crystal odorless
• Density: 1.45
• Melting Point: 89.0 to 93.0 deg-C
• Boiling Point: 420.6°C at 760 mmHg
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: 1.6000 (estimate)
• Water Partition Coefficient: 10.095 g/100 mL
• PSA: 63.63000
• LogP: 2.69300
• Merck: 1827
• λmax: 285(lit.)

carboxin Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P273-P301+P312+P330-P391-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 21/22
• Safety Instruction： 36-26
• RTECS：RP4550000
• Hazardous Material Identification：
• Safety Term：36-26
• Risk Phrases：R21/22
• Toxicity：LD50 in rats, mice (mg/kg): 430, 3200 orally (Dyadicheva)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides